Cas no 780749-63-5 (Pyridine,2-fluoro-5-(1H-imidazol-5-yl)-)

• Product Name: Pyridine,2-fluoro-5-(1H-imidazol-5-yl)-
• CAS No: 780749-63-5
• MF: C₈H₆FN₃
• MW: 163.151744365692
• CID: 553725
• PubChem ID: 11579179
• Update Time: 2025-11-02

Pyridine,2-fluoro-5-(1H-imidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-fluoro-5-(1H-imidazol-5-yl)-
• 2-FLUORO-5-(1H-IMIDAZOL-4-YL)-PYRIDINE
• 2-fluoro-5-((3-oxoisobenzofuran-1(3H)-ylidene)methyl)benzonitrile
• 2-fluoro-5-(1H-imidazol-4-yl)pyridine
• 2-Fluoro-5-[(3-oxo-1(3H)-isobenzofuranylidene)methyl]-benzonitrile
• 3-(3-cyano-4-fluorobenzylidene)isobenzofuran-1(3H)-one
• E)-(3-oxo-2-benzofuran-1-ylidene)methyl]benzonitrile
• SureCN1689358
• Z)-(3-oxo-2-benzofuran-1(3H)-ylidene)methyl]benzonitrile
• SCHEMBL4865443
• 2-fluoro-5-(1H-imidazol-5-yl)pyridine
• AKOS006289019
• 780749-63-5
• DIQVDBYJNJZQGO-UHFFFAOYSA-N
• EN300-745902

• Inchi： 1S/C8H6FN3/c9-8-2-1-6(3-11-8)7-4-10-5-12-7/h1-5H,(H,10,12)
• InChI Key： DIQVDBYJNJZQGO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C1=CN=CN1

Computed Properties

• Exact Mass: 163.05468
• Monoisotopic Mass: 163.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57

Additional information on Pyridine,2-fluoro-5-(1H-imidazol-5-yl)-

Pyridine,2-fluoro-5-(1H-imidazol-5-yl)-: A Versatile Building Block in Modern Pharmaceutical Research

CAS no780749-63-5 represents a critical intermediate in the synthesis of diverse bioactive molecules, with its structural framework combining aromaticity and heterocyclic functionality. This compound, specifically Pyridine,2-fluoro-5-(1H-imidazol-5-yl)-, is characterized by the strategic placement of a fluorine atom at the 2-position and an imidazole ring at the 5-position of the pyridine ring. The unique electronic properties of this molecule arise from the conjugation between the aromatic ring and the heterocyclic system, enabling it to participate in various biochemical interactions.

Recent studies have highlighted the potential of Pyridine,2-fluoro-5-(1H-imidazol-5-yl)- as a scaffold for developing novel therapeutic agents. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its utility in designing inhibitors targeting the SARS-CoV-2 main protease (Mpro). The fluorine atom at the 2-position was found to enhance the molecule's binding affinity by forming hydrogen bonds with key residues in the enzyme's active site. This discovery underscores the importance of CAS no780749-63-5 in addressing global health challenges.

The synthesis of Pyridine,2-fluoro-5-(1H-imidazol-5-yl)- typically involves a multi-step process that leverages transition metal-catalyzed coupling reactions. A 2024 study published in Organic Letters reported an efficient methodology using palladium-based catalysts to achieve high-yield formation of the imidazole-pyridine linkage. This approach not only improves synthetic efficiency but also reduces the environmental impact associated with traditional methods, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Pharmacological investigations into Pyridine,2-fluoro-5-(1H-imidazol-5-yl)- have revealed its potential as a lead compound for anti-inflammatory and antitumor applications. A 2023 preclinical study in ACS Chemical Biology demonstrated that derivatives of this molecule exhibit significant inhibition of NF-κB signaling pathways, which are central to chronic inflammation and cancer progression. The fluorine substitution at the 2-position was shown to modulate the molecule's solubility and metabolic stability, critical factors for drug development.

Structural modifications of Pyridine,2-fluoro-5-(1H-imidazol-5-yl)- have led to the discovery of compounds with enhanced biological activity. A 2024 report in Bioorganic & Medicinal Chemistry described the synthesis of a series of analogs where the imidazole ring was replaced with a thiadiazole group. These modifications resulted in compounds with improved potency against multidrug-resistant bacterial strains, highlighting the versatility of the core scaffold in antimicrobial research.

The pharmacokinetic profile of Pyridine,2-fluoro-5-(1H-imidazol-5-yl)- derivatives has been extensively studied to optimize their therapeutic potential. A 2023 review in Drug Metabolism and Disposition emphasized the role of fluorine substitution in altering the molecule's metabolic pathways. The fluorine atom at the 2-position was found to significantly reduce the rate of hydrolysis by liver enzymes, thereby extending the compound's half-life in vivo. This property is particularly valuable for developing long-acting therapies for chronic diseases.

Recent advances in computational chemistry have further enhanced the understanding of Pyridine,2-fluoro-5-(1H-imidazol-5-yl)- interactions with biological targets. A 2024 study in Journal of Computational Chemistry employed molecular dynamics simulations to elucidate the binding mechanism of this compound with the angiotensin-converting enzyme (ACE). The results indicated that the imidazole ring forms critical hydrogen bonds with the enzyme's active site, while the fluorine atom stabilizes the complex through π-π interactions. These insights provide a foundation for rational drug design.

The therapeutic potential of Pyridine,2-fluoro-5-(1H-imidazol-5-yl)- extends to neurodegenerative diseases, where its ability to modulate neurotransmitter systems is being explored. A 2023 preclinical study in Neuropharmacology reported that derivatives of this molecule exhibit neuroprotective effects in models of Parkinson's disease. The mechanism of action involves the inhibition of monoamine oxidase (MAO) activity, which is implicated in oxidative stress and neuronal damage. This finding opens new avenues for developing treatments for neurodegenerative disorders.

Industrial applications of CAS no780749-63-5 are increasingly focused on scalable synthesis methods that meet regulatory standards. A 2024 white paper from the pharmaceutical industry highlighted the importance of solid-phase synthesis techniques for producing Pyridine,2-fluoro-5-(1H-imidazol-5-yl)- derivatives with consistent quality. These methods not only improve process efficiency but also reduce the risk of contamination, ensuring the safety and efficacy of final drug products.

Future research directions for Pyridine,2-fluoro-5-(1H-imidazol-5-yl)- include the exploration of its role in combination therapies and the development of prodrugs to enhance bioavailability. A 2023 workshop organized by the International Society for Drug Discovery emphasized the need for interdisciplinary approaches to fully harness the potential of this compound. Collaborative efforts between chemists, biologists, and clinicians are expected to accelerate the translation of CAS no780749-63-5 derivatives into clinical applications.

In conclusion, Pyridine,2-fluoro-5-(1H-imidazol-5-yl)- represents a promising scaffold for the development of next-generation therapeutics. Its unique structural features and versatile reactivity make it a valuable tool in pharmaceutical research. Ongoing studies continue to uncover new applications and mechanisms of action, reinforcing its significance in the quest for innovative treatments for complex diseases.

CAS no780749-63-5 is not merely a chemical entity but a key player in the advancement of modern medicine. Its role in the synthesis of bioactive molecules underscores the importance of organic chemistry in addressing global health challenges. As research progresses, the potential of this compound to contribute to the development of novel therapies will undoubtedly expand, offering hope for improved patient outcomes and new treatment paradigms.